Cas no 1797192-38-1 (N-[(3-methoxythiolan-3-yl)methyl]pent-4-enamide)

• Product Name: N-[(3-methoxythiolan-3-yl)methyl]pent-4-enamide
• CAS No: 1797192-38-1
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 5369843
• Update Time: 2025-06-25

N-[(3-methoxythiolan-3-yl)methyl]pent-4-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-methoxythiolan-3-yl)methyl]pent-4-enamide

• Inchi： 1S/C11H19NO2S/c1-3-4-5-10(13)12-8-11(14-2)6-7-15-9-11/h3H,1,4-9H2,2H3,(H,12,13)
• InChI Key： SVNGGJCCGAIZTI-UHFFFAOYSA-N
• SMILES： C(NCC1(OC)CCSC1)(=O)CCC=C

Additional information on N-[(3-methoxythiolan-3-yl)methyl]pent-4-enamide

N-[(3-methoxythiolan-3-yl)methyl]pent-4-enamide (CAS No. 1797192-38-1): An Emerging Compound in Medicinal Chemistry

N-[(3-methoxythiolan-3-yl)methyl]pent-4-enamide (CAS No. 1797192-38-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of thioether derivatives, which have shown promise in various biological and pharmacological studies. The chemical structure of N-[(3-methoxythiolan-3-yl)methyl]pent-4-enamide includes a thioether moiety and an unsaturated amide group, which contribute to its distinct properties and biological activities.

The synthesis of N-[(3-methoxythiolan-3-yl)methyl]pent-4-enamide involves a multi-step process, typically starting with the preparation of the thioether intermediate. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic research and industrial applications. The key steps in the synthesis include the formation of the thioether ring, followed by the introduction of the methoxy group and the final coupling with the pentenamide moiety.

In terms of its biological activity, N-[(3-methoxythiolan-3-yl)methyl]pent-4-enamide has been investigated for its potential as an inhibitor of specific enzymes and receptors. Studies have shown that this compound exhibits selective inhibition of certain kinases, which are key regulators of cellular signaling pathways involved in cancer progression and inflammation. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that N-[(3-methoxythiolan-3-yl)methyl]pent-4-enamide effectively inhibited the activity of protein kinase C (PKC), a family of enzymes implicated in various cellular processes including cell proliferation and apoptosis.

Furthermore, N-[(3-methoxythiolan-3-yl)methyl]pent-4-enamide has been evaluated for its anti-inflammatory properties. In vitro experiments using human cell lines have shown that this compound reduces the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that N-[(3-methoxythiolan-3-yl)methyl]pent-4-enamide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-[(3-methoxythiolan-3-yl)methyl]pent-4-enamide have also been studied to assess its suitability as a drug candidate. Preclinical studies in animal models have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a potential therapeutic agent. Additionally, toxicity studies have shown that N-[(3-methoxythiolan-3-yl)methyl]pent-4-enamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of N-[(3-methoxythiolan-3-yl)methyl]pent-4-enamide extend beyond its direct therapeutic effects. This compound has also been explored as a tool for chemical biology research, particularly in understanding the roles of specific enzymes and signaling pathways in disease processes. For example, it has been used to probe the mechanisms underlying PKC-mediated signaling in cancer cells, providing valuable insights into potential targets for drug development.

In conclusion, N-[(3-methoxythiolan-3-y l)methyl]pent -4 -en amide strong > (CAS No. 1797192 - 38 - 1) represents an exciting advancement in medicinal chemistry with promising applications in both research and therapy. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development. As research continues to uncover new aspects of its properties and mechanisms, it is likely that this compound will play an increasingly important role in the field of drug discovery and development.